Cas no 2816913-33-2 (6-Amino-5-bromo-4-fluoro-nicotinonitrile)
6-Amino-5-bromo-4-fluoro-nicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-5-bromo-4-fluoro-nicotinonitrile
-
- Inchi: 1S/C6H3BrFN3/c7-4-5(8)3(1-9)2-11-6(4)10/h2H,(H2,10,11)
- InChI Key: WNAIDVHVVIEDRU-UHFFFAOYSA-N
- SMILES: C1=NC(N)=C(Br)C(F)=C1C#N
Experimental Properties
- Density: 1.88±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 291.9±40.0 °C(Predicted)
- pka: 0.40±0.50(Predicted)
6-Amino-5-bromo-4-fluoro-nicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1293404-25mg |
6-Amino-5-bromo-4-fluoro-nicotinonitrile |
2816913-33-2 | 95% | 25mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293404-50mg |
6-Amino-5-bromo-4-fluoro-nicotinonitrile |
2816913-33-2 | 95% | 50mg |
$555 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293404-25mg |
6-Amino-5-bromo-4-fluoro-nicotinonitrile |
2816913-33-2 | 95% | 25mg |
$455 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1293404-50mg |
6-Amino-5-bromo-4-fluoro-nicotinonitrile |
2816913-33-2 | 95% | 50mg |
$555 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1293404-25mg |
6-Amino-5-bromo-4-fluoro-nicotinonitrile |
2816913-33-2 | 95% | 25mg |
$455 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1293404-50mg |
6-Amino-5-bromo-4-fluoro-nicotinonitrile |
2816913-33-2 | 95% | 50mg |
$555 | 2025-02-26 |
6-Amino-5-bromo-4-fluoro-nicotinonitrile Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 6-Amino-5-bromo-4-fluoro-nicotinonitrile
Research Brief on 6-Amino-5-bromo-4-fluoro-nicotinonitrile (CAS: 2816913-33-2): Recent Advances and Applications
6-Amino-5-bromo-4-fluoro-nicotinonitrile (CAS: 2816913-33-2) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
One of the most notable advancements in the study of 6-Amino-5-bromo-4-fluoro-nicotinonitrile is its application in the design of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for targeted therapy. For instance, a study published in the Journal of Medicinal Chemistry (2023) highlighted the compound's ability to selectively inhibit JAK2 kinase, which is implicated in myeloproliferative neoplasms.
In addition to its kinase inhibitory properties, 6-Amino-5-bromo-4-fluoro-nicotinonitrile has also been investigated for its potential antiviral effects. A recent preprint on bioRxiv (2024) reported that this compound and its derivatives exhibit activity against RNA viruses, including SARS-CoV-2. The study proposed that the compound's mechanism of action involves interference with viral replication, possibly through inhibition of viral RNA-dependent RNA polymerase (RdRp). These findings suggest that further optimization of this scaffold could lead to the development of broad-spectrum antiviral agents.
The synthetic routes to 6-Amino-5-bromo-4-fluoro-nicotinonitrile have also been refined in recent years. A paper in Organic Process Research & Development (2023) described an improved, scalable synthesis of this compound, which is crucial for its potential industrial application. The new method employs a one-pot, multi-step reaction sequence that significantly reduces the number of purification steps and improves overall yield. This advancement is particularly important for ensuring the compound's availability for large-scale drug discovery efforts.
Despite these promising developments, challenges remain in the optimization of 6-Amino-5-bromo-4-fluoro-nicotinonitrile derivatives. Issues such as solubility, metabolic stability, and selectivity need to be addressed to translate these findings into clinically viable drugs. Ongoing research is focusing on structure-activity relationship (SAR) studies to identify modifications that can enhance the compound's pharmacological properties while minimizing off-target effects.
In conclusion, 6-Amino-5-bromo-4-fluoro-nicotinonitrile (CAS: 2816913-33-2) represents a versatile scaffold with significant potential in drug discovery. Its applications in kinase inhibition and antiviral therapy highlight its importance in addressing unmet medical needs. Continued research into its derivatives and optimization strategies will be crucial for realizing its full therapeutic potential. The compound serves as an excellent example of how strategic modifications to heterocyclic scaffolds can lead to the development of novel bioactive molecules with diverse applications in medicine.
2816913-33-2 (6-Amino-5-bromo-4-fluoro-nicotinonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)